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Compound of Interest

Compound Name: N-Ethylacetamide

Cat. No.: B1214281

An In-depth Whitepaper on the Properties, Synthesis, and Applications of N-Ethylacetamide

N-Ethylacetamide, with the CAS registry number 625-50-3, is a secondary amide that serves
as a valuable compound in various scientific domains. Structurally, it is the N-ethyl derivative of
acetamide, featuring an ethyl group bonded to the nitrogen atom of an acetamide core. This
configuration allows the molecule to act as both a hydrogen bond donor (via the N-H group)
and a hydrogen bond acceptor (via the carbonyl C=0 group), which significantly influences its
physical and chemical properties. Its utility spans from being an intermediate in organic and
pharmaceutical synthesis to acting as a model system for studying the fundamental properties
of the peptide bond in biochemical research.

Physicochemical Properties

N-Ethylacetamide is a clear, colorless to slightly yellow, oily liquid at room temperature. It is
fully miscible with water, a property that enhances its utility as a solvent in various chemical
processes. A comprehensive summary of its key quantitative data is presented below for easy
reference and comparison.
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Property Value Source(s)
CAS Number 625-50-3
Molecular Formula CaHsNO
Molecular Weight 87.12 g/mol
Clear, colorless or slightly
Appearance o
yellow oily liquid
Melting Point -32 °C
- _ 205 °C @ 760 mmHg; 90-92
Boiling Point
°C @ 8 mmHg
Density 0.924 g/mL at 25 °C

Refractive Index (n20/D)

1.433

Flash Point

107 °C (224.6 °F)

Water Solubility

Fully miscible

Vapor Pressure

0.256 - 0.300 mmHg @ 25 °C

SMILES String

CCNC(C)=0

InChl Key
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Experimental Protocols: Synthesis of N-

Ethylacetamide

The synthesis of N-Ethylacetamide is most commonly achieved through nucleophilic acyl
substitution reactions. The two primary methods involve the acylation of ethylamine using either
acetyl chloride or acetic anhydride.

Protocol 1: Synthesis via Acetyl Chloride

This is the most established method for preparing N-Ethylacetamide. It involves the direct
reaction of ethylamine with acetyl chloride (ethanoyl chloride).
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Methodology:

¢ Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a
dropping funnel. The reaction is highly exothermic and should be conducted in an ice bath to
maintain a low temperature (0-5 °C).

e Reagents: Dissolve ethylamine in a suitable inert solvent.

» Addition: Add acetyl chloride dropwise to the cooled ethylamine solution with continuous
stirring. The reaction produces hydrochloric acid (HCI) as a byproduct. To neutralize the acid,
an excess of ethylamine or a non-nucleophilic base such as pyridine can be used.

e Reaction Mechanism: The synthesis proceeds via a nucleophilic acyl substitution. The
nitrogen atom of ethylamine attacks the electrophilic carbonyl carbon of acetyl chloride,
forming a tetrahedral intermediate. This intermediate then collapses, expelling a chloride ion
to yield N-Ethylacetamide.

o Work-up and Purification: After the reaction is complete, the mixture can be subjected to a
standard work-up procedure. This may involve partitioning the product between an organic
solvent (like ethyl acetate) and water, washing the organic layer with an aqueous solution of
sodium bicarbonate to remove any remaining acid, followed by a brine wash. The organic
layer is then dried over an anhydrous salt (e.g., Na2S0a), filtered, and the solvent is removed
under reduced pressure. The final product can be purified by vacuum distillation.

Diagram 1: Synthesis of N-Ethylacetamide from Acetyl Chloride.

Protocol 2: Synthesis via Acetic Anhydride

An alternative and often safer method utilizes acetic anhydride as the acylating agent, avoiding
the generation of corrosive HCI gas.

Methodology:

o Reaction Setup: The reaction can be set up similarly to Protocol 1, though cooling may be
less critical depending on the scale.

e Reagents: Ethylamine is reacted directly with acetic anhydride.
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» Reaction: The nucleophilic attack of the ethylamine nitrogen occurs on one of the carbonyl
carbons of the acetic anhydride.

e Byproduct: The byproduct of this reaction is acetic acid, which is less hazardous than HCI.

e Work-up and Purification: The work-up is similar to the acetyl chloride method. An aqueous
basic wash (e.g., sodium bicarbonate or sodium hydroxide) is essential to remove the acetic
acid byproduct. The final product is then dried and purified, typically by vacuum distillation.

 To cite this document: BenchChem. [N-Ethylacetamide (CAS 625-50-3): A Technical Guide
for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214281#n-ethylacetamide-cas-number-625-50-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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